Cas no 5543-58-8 (R-(+)-Warfarin)
R-(+)-Warfarin structure
Product Name:R-(+)-Warfarin
R-(+)-Warfarin Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-
- (R)-(+)-Warfarin
- (+)-Warfarin
- (R)-Warfarin
- 4-Hydroxy-3-(3-oxo-1-phenyl-butyl)-chromen-2-one
- R-()-Warfarin
- R-(+)-Warfarin
- 4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-2H-chromen-2-one
- QTXVAVXCBMYBJW-OAHLLOKOSA-N
- WARFARIN, (+)-
- CHEMBL251073
- WARFARIN, D-
- NCGC00165933-01
- (R)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
- 09CC5J5C8A
- SCHEMBL1479347
- UNII-09CC5J5C8A
- R-(+)-3-Acetonybenzyl)-4-hydroxycoumarin
- 4-hydroxy-3-((1R)-3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
- ES-2589
- CHEBI:87737
- (+)-(R)-WARFARIN
- Warfarin, (R)-
- Dextrowarfarin
- 4-Hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one
- DTXCID50820891
- BIDD:GT0199
- 1h9z
- 4-hydroxy-3-((1R)-3-oxo-1-phenylbutyl)-2H-chromen-2-one
- NS00117905
- SCHEMBL3792087
- Q27105121
- EINECS 226-908-9
- (R)-(+)-Warfarin, >=97% (HPLC)
- R-WARFARIN
- 2H-1-BENZOPYRAN-2-ONE, 4-HYDROXY-3-((1R)-3-OXO-1-PHENYLBUTYL)-
- (R)-4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one
- (R)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2-benzopyrone
- DB08496
- AKOS027320495
- 4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]chromen-2-one
- 5543-58-8
- 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-oxo-1-phenylbutyl)-, (R)-
-
- MDL： MFCD00272376
- Inchi： InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m1/s1
- InChI Key： PJVWKTKQMONHTI-OAHLLOKOSA-N
- SMILES： CC(=O)C[C@H](C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O
Computed Properties
- Exact Mass: 308.10500
- Monoisotopic Mass: 308.104859
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 2.7
- Topological Polar Surface Area: 63.6
Experimental Properties
- Color/Form: White solid
- Density: 1.307
- Melting Point: ≥170 °C
- Boiling Point: 471.1°Cat760mmHg
- Flash Point: 170.3°C
- Refractive Index: 1.635
- Solubility: DMF: soluble
- PSA: 67.51000
- LogP: 3.60960
- Solubility: Not determined
R-(+)-Warfarin Security Information
- Hazardous Material transportation number：UN 2811 6.1/PG 1
- WGK Germany：3
- Hazard Category Code： 61-48/25-52/53
- Safety Instruction： 53-45-61
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R61; R48/25; R52/53
R-(+)-Warfarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | W498490-1mg |
R-(+)-Warfarin |
5543-58-8 | 1mg |
$ 92.00 | 2023-09-05 | ||
| TRC | W498490-5mg |
R-(+)-Warfarin |
5543-58-8 | 5mg |
$ 249.00 | 2023-09-05 | ||
| TRC | W498490-10mg |
R-(+)-Warfarin |
5543-58-8 | 10mg |
$ 476.00 | 2023-09-05 | ||
| TRC | W498490-25mg |
R-(+)-Warfarin |
5543-58-8 | 25mg |
$1047.00 | 2023-05-17 | ||
| TRC | W498490-50mg |
R-(+)-Warfarin |
5543-58-8 | 50mg |
$1946.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02424-10mg |
(R)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one |
5543-58-8 | 10mg |
¥17888.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | W912520-5mg |
(+)-Warfarin |
5543-58-8 | 98% | 5mg |
￥5,870.70 | 2022-09-28 | |
| Chemenu | CM285207-10mg |
(R)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one |
5543-58-8 | 95% | 10mg |
$*** | 2023-03-30 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-255498-5 mg |
(R)-(+)-Warfarin, |
5543-58-8 | 5mg |
￥4,452.00 | 2023-07-11 | ||
| LKT Labs | W0273-1 mg |
R-(+)-Warfarin >99%ee |
5543-58-8 | ≥99% | 1mg |
$111.30 | 2023-07-10 |
R-(+)-Warfarin Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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